3-(Cyclohexylmethyl)-5-fluorophenol

• Molecular Formula: C13H17FO
• Molecular Weight: 208.27 g/mol
• IUPAC Name: 3-(cyclohexylmethyl)-5-fluorophenol
• InChI: InChI=1S/C13H17FO/c14-12-7-11(8-13(15)9-12)6-10-4-2-1-3-5-10/h7-10,15H,1-6H2
• InChI Key: LPYNYQJLUANQFM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CC2=CC(=CC(=C2)F)O

Description

3-(Cyclohexylmethyl)-5-fluorophenol is a phenolic compound characterized by a cyclohexylmethyl substituent at the C3 position and a fluorine atom at the C5 position of the aromatic ring. This structure combines steric bulk (from the cyclohexylmethyl group) with electronic modulation (from the fluorine atom), making it a molecule of interest in medicinal chemistry and materials science.

Notably, studies on structurally related compounds (e.g., ugonins) have demonstrated that alkyl substitutions like cyclohexylmethyl significantly enhance biological activity. For example, in bacterial neuraminidase (BNA) inhibition assays, a cyclohexylmethyl-substituted flavonoid (compound 1) exhibited an IC50 of 0.05 µM, a 250-fold improvement over its parent compound, luteolin (IC50 = 4.4 µM) . This highlights the critical role of the cyclohexylmethyl motif in optimizing inhibitor potency.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(Cyclohexylmethyl)-5-fluorophenol typically involves the following steps:

Formation of the Cyclohexylmethyl Group: This can be achieved through the alkylation of cyclohexane with a suitable alkyl halide under acidic conditions.

Introduction of the Fluorine Atom: The fluorination of the phenol ring can be carried out using electrophilic fluorinating agents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI) under controlled conditions.

Coupling Reaction: The final step involves coupling the cyclohexylmethyl group with the fluorinated phenol using a suitable catalyst, such as palladium, under mild conditions.

Industrial Production Methods: Industrial production of 3-(Cyclohexylmethyl)-5-fluorophenol may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters can enhance the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 3-(Cyclohexylmethyl)-5-fluorophenol can undergo oxidation reactions to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the phenol group to a cyclohexylmethyl-5-fluoro-cyclohexanol.

Substitution: The compound can participate in nucleophilic substitution reactions, where the fluorine atom can be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) can be used under basic conditions.

Major Products:

Oxidation: Formation of cyclohexylmethyl-5-fluoroquinone.

Reduction: Formation of cyclohexylmethyl-5-fluoro-cyclohexanol.

Substitution: Formation of substituted phenols with different functional groups replacing the fluorine atom.

Scientific Research Applications

Chemistry: 3-(Cyclohexylmethyl)-5-fluorophenol is used as a building block in organic synthesis, particularly in the development of new materials and polymers with unique properties.

Biology: In biological research, this compound can be used as a probe to study the interactions of phenolic compounds with biological macromolecules.

Industry: In the industrial sector, 3-(Cyclohexylmethyl)-5-fluorophenol can be used in the production of specialty chemicals and advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(Cyclohexylmethyl)-5-fluorophenol involves its interaction with specific molecular targets, such as enzymes or receptors. The phenol group can form hydrogen bonds with active sites, while the cyclohexylmethyl group provides hydrophobic interactions. The fluorine atom can enhance the compound’s binding affinity and stability.

Comparison with Similar Compounds

Structural and Functional Analogues

3-(Difluoromethyl)-5-fluorophenol

• Substituents : Difluoromethyl (C3), fluorine (C5).
• Molecular Weight : 162.11 g/mol .
• Key Differences: The difluoromethyl group introduces electronegativity and smaller steric bulk compared to cyclohexylmethyl. Reduced lipophilicity due to the absence of the cyclohexyl ring. Limited biological activity data are available, but the lack of bulky alkyl groups likely diminishes inhibitory potency compared to cyclohexylmethyl derivatives.

3-(3-Chloro-5-fluorophenyl)-5-methoxyphenol

• Substituents : Chlorine (C3), fluorine (C5), methoxy (C5).
• Molecular Weight : ~262.7 g/mol .
• Key Differences: Chlorine increases lipophilicity and polarizability compared to fluorine. Methoxy group enhances solubility but reduces steric interactions. No direct activity data reported, but chloro-fluoro substitutions are common in agrochemicals for enhanced stability .

5-Cyclohexyl-3-(3-fluorophenylsulfinyl)-2-methyl-1-benzofuran

• Core Structure: Benzofuran (vs. phenol).
• Substituents : Cyclohexyl (C5), fluorophenylsulfinyl (C3).
• Key Differences: The benzofuran scaffold alters electronic distribution and rigidity.

Key Observations :

• Cyclohexylmethyl vs. Difluoromethyl : The cyclohexylmethyl group’s steric bulk is critical for high inhibitory activity, as seen in compound 1 (IC50 = 0.05 µM) . Difluoromethyl derivatives lack this bulk, likely reducing target engagement.
• Halogen Effects : Chlorine (e.g., in 3-chloro-5-fluorophenyl derivatives) increases lipophilicity but may reduce specificity compared to fluorine .

Physicochemical Properties

Property	3-(Cyclohexylmethyl)-5-fluorophenol	3-(Difluoromethyl)-5-fluorophenol	3-(3-Chloro-5-fluorophenyl)-5-methoxyphenol
Molecular Weight (g/mol)	~224.3 (calculated)	162.11	~262.7
Lipophilicity (LogP)*	High (cyclohexylmethyl)	Moderate (difluoromethyl)	High (chlorine, methoxy)
Solubility	Low (bulky alkyl group)	Moderate	Moderate (methoxy enhances solubility)

*Estimated based on substituent contributions.